Cas no 77398-90-4 (3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 77398-90-4
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 536148
• PubChem ID: 5317596
• Update Time: 2025-04-19

3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Octanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-
• 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)octan-3-one
• DTXSID70415723
• CHEMBL3883439
• SCHEMBL20668437
• 77398-90-4
• 4-Gingerol
• CHEBI:156171
• GDRKZARFCIYVCI-UHFFFAOYSA-N
• BDBM50210051
• 41743-68-4

• Inchi： 1S/C15H22O4/c1-3-4-12(16)10-13(17)7-5-11-6-8-14(18)15(9-11)19-2/h6,8-9,12,16,18H,3-5,7,10H2,1-2H3
• InChI Key： GDRKZARFCIYVCI-UHFFFAOYSA-N
• SMILES： OC(CCC)CC(CCC1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 266.15186
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerols